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Compound of Interest

Compound Name: SGC2085

Cat. No.: B10771654

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

use of SGC2085, a potent and selective inhibitor of Coactivator Associated Arginine

Methyltransferase 1 (CARM1/PRMT4). Adherence to these guidelines is crucial for ensuring

the compound's stability, maximizing experimental reproducibility, and maintaining a safe

laboratory environment.
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Identifier Value

IUPAC Name

2S-amino-N-[[4-(3,5-dimethylphenoxy)-3-

methylphenyl]methyl]-propanamide,

monohydrochloride

CAS Number
1821908-49-9 (hydrochloride), 1821908-48-8

(free base)

Molecular Formula C₁₉H₂₄N₂O₂ • HCl

Molecular Weight
348.9 g/mol (hydrochloride), 312.41 g/mol (free

base)

SGC2085 is a highly selective inhibitor of CARM1 with an IC₅₀ of 50 nM.[1][2][3][4] It

demonstrates over 100-fold selectivity against other Protein Arginine Methyltransferases

(PRMTs), with the exception of weaker inhibition of PRMT6 (IC₅₀ = 5.2 µM).[1][2]

Storage and Stability
Proper storage of SGC2085 is critical to maintain its integrity and activity. The compound is

available as a crystalline solid or powder and in pre-dissolved solutions.
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Form
Storage

Temperature
Reported Stability Source

Powder (Solid) -20°C ≥ 4 years Cayman Chemical[2]

-20°C 3 years
MedchemExpress,

InvivoChem[3][5][6]

4°C 2 years
MedchemExpress,

InvivoChem[3][5][6]

In Solvent -80°C 1 to 2 years

Selleck Chemicals,

MedchemExpress[1]

[3][5]

-20°C 1 month to 1 year

Selleck Chemicals,

MedchemExpress,

InvivoChem[1][3][5][6]

Note: For optimal results, it is recommended to aliquot stock solutions upon preparation to

avoid repeated freeze-thaw cycles.[1][5] If the product is shipped at room temperature, it is

stable for the duration of shipping and customs.[6]

Solution Preparation and Solubility
The solubility of SGC2085 varies depending on the solvent. It is crucial to use fresh, high-

quality solvents, as moisture can reduce solubility, particularly in DMSO.[1]
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Solvent Solubility Source

DMSO
30 mg/mL to 100 mg/mL (may

require sonication)

Cayman Chemical, Selleck

Chemicals, MedchemExpress,

InvivoChem[1][2][3][5][6]

DMF 30 mg/mL Cayman Chemical[2]

Ethanol 30 mg/mL to 62 mg/mL
Cayman Chemical,

InvivoChem[2][6]

Ethanol:PBS (pH 7.2) (1:10) 0.1 mg/mL Cayman Chemical[2]

Water <1 mg/mL InvivoChem[6]

Protocol for Preparing a 10 mM DMSO Stock Solution
Materials: SGC2085 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Calculation: Based on the molecular weight of the hydrochloride salt (348.9 g/mol ), to

prepare 1 mL of a 10 mM stock solution, 3.489 mg of SGC2085 is required.

Procedure:

1. Weigh out the required amount of SGC2085 powder in a sterile microcentrifuge tube.

2. Add the calculated volume of anhydrous DMSO.

3. Vortex thoroughly to dissolve the compound completely. Gentle warming or sonication may

be applied if dissolution is slow.[3][5]

4. Once dissolved, centrifuge briefly to collect the solution at the bottom of the tube.

5. Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes for single-use

to prevent degradation from multiple freeze-thaw cycles.[1][5]

6. Store the aliquots at -80°C for long-term storage.[1][3][5]
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While SGC2085 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), standard laboratory safety practices should always be followed.

Personal Protective Equipment (PPE)
Hand Protection: Wear impermeable and resistant gloves.[7]

Eye Protection: Use safety glasses with side-shields.[7]

Body Protection: A standard laboratory coat is recommended.

Respiratory Protection: Not generally required for handling the solid form. If creating aerosols

or dust, use appropriate respiratory protection.[7]

Handling Procedures
Avoid contact with skin and eyes.[7]

Avoid the formation of dust and aerosols.[7]

Use in a well-ventilated area.[7]

Wash hands thoroughly after handling.[7]

First Aid Measures
Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.[7]

Skin Contact: Wash off with soap and plenty of water. The product is generally not irritating to

the skin.[7]

Eye Contact: Rinse the opened eye for several minutes under running water.[7]

Ingestion: If symptoms persist, consult a doctor.[7]

Experimental Protocols
In Vitro Cell-Based Assay Protocol (HEK293 Cells)
This protocol is adapted from studies investigating the cellular activity of SGC2085.[1][3][5]
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Cell Culture:

Culture HEK293 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with

10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.[1][3][5]

Grow cells in 12-well plates to approximately 30% confluency.[1][3][5]

Compound Treatment:

Prepare working solutions of SGC2085 by diluting the DMSO stock solution in the

appropriate cell culture medium.

Treat the cells with the desired concentrations of SGC2085 or a DMSO vehicle control.

Note that previous studies have shown a lack of cellular activity up to 10 µM, potentially

due to poor cell permeability.[1][2]

Incubate the cells for 48 hours.[1][3][5]

Cell Lysis:

After incubation, remove the media and lyse the cells in 100 µL of a suitable lysis buffer

(e.g., 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM EDTA, 10 mM MgCl₂, 0.5% Triton X-

100) containing protease inhibitors and benzonase.[1][3][5]

Incubate at room temperature for 3 minutes, then add SDS to a final concentration of 1%.

[1][3][5]

Downstream Analysis:

The resulting cell lysates can be used for downstream applications such as SDS-PAGE

and immunoblotting to analyze protein methylation status.[1]

In Vivo Formulation Protocols
For animal studies, SGC2085 can be formulated for various administration routes. The

following are example formulations.

Formulation 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline[5]
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Dissolve SGC2085 in DMSO.

Add PEG300 and mix thoroughly.

Add Tween-80 and mix.

Finally, add saline to reach the final volume and mix until a clear solution is obtained.

This formulation achieves a solubility of at least 2.5 mg/mL.[5]

Formulation 2: 10% DMSO, 90% Corn Oil[5]

Dissolve SGC2085 in DMSO.

Add the DMSO solution to corn oil and mix thoroughly.

This formulation achieves a solubility of at least 2.5 mg/mL.[5]

Formulation 3: 5% DMSO, 95% Corn Oil[1]

Prepare a concentrated stock solution of SGC2085 in DMSO (e.g., 31 mg/mL).

Add 50 µL of the DMSO stock to 950 µL of corn oil and mix evenly.

This mixed solution should be used immediately.[1]

Visualized Workflows
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SGC2085 Handling and Storage Workflow
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Caption: Workflow for proper handling and storage of SGC2085.
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SGC2085 Safety Protocol

Personal Protective Equipment

Handling Procedures

First Aid
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Caption: Recommended safety protocols for handling SGC2085.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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